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Compound of Interest

Compound Name: Vanadium iodide (VI2)

Cat. No.: B096223 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Vanadium iodides, such as Vanadium(III) iodide (VI₃), are highly reactive inorganic

compounds that are sensitive to air, moisture, and light. Their hygroscopic nature and reactivity

with atmospheric oxygen and water necessitate specialized handling techniques to maintain

their purity and prevent decomposition.[1] Improper handling can lead to the formation of

vanadium oxides and other impurities, compromising experimental results. This document

provides detailed protocols and safety guidelines for the manipulation of air-sensitive vanadium

iodides using standard laboratory equipment like gloveboxes and Schlenk lines.

Safety and Hazard Information
Vanadium iodides are corrosive and can cause severe skin burns and eye damage.[2][3]

Inhalation of dust may be harmful and is destructive to the tissues of the mucous membranes

and upper respiratory tract. Always handle these compounds within a certified chemical fume

hood or an inert atmosphere enclosure. Personal Protective Equipment (PPE), including a lab

coat, safety glasses or face shield, and appropriate gloves, is mandatory.

Table 1: Hazard and Safety Data for Vanadium(III) Iodide
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Identifier Information Reference

GHS Pictogram Corrosive (GHS05) [3]

Signal Word Danger [2][3]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[2][3]

Precautionary Statements

P260: Do not breathe dust.

P280: Wear protective

gloves/clothing/eye

protection/face protection.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

P303+P361+P353: IF ON

SKIN: Take off immediately all

contaminated clothing. Rinse

skin with water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P405: Store

locked up.

[2]

First Aid (Inhalation)

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

First Aid (Skin)

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a physician.

Storage Conditions Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.
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Identifier Information Reference

Protect from light, air, and

moisture.

Incompatible Materials Acids, Oxidizing agents.[4]

| Disposal | Dispose of surplus and non-recyclable solutions via a licensed disposal company. |

|

Physicochemical Properties
The physical and chemical properties of vanadium iodides are crucial for planning experiments.

Vanadium(III) iodide is a black, hygroscopic solid that is soluble in water, forming characteristic

green solutions of V(III) ions.[1]

Table 2: Properties of Common Vanadium Iodides

Property Vanadium(II) Iodide (VI₂) Vanadium(III) Iodide (VI₃)

Molecular Formula VI₂ VI₃

Molar Mass 304.75 g/mol 431.65 g/mol [1]

Appearance Not specified in results Black, hygroscopic solid[1]

Density Not specified in results 5.14 g/cm³[1][3]

Solubility in Water Not specified in results Soluble[1]

| Synthesis | Residue from thermal decomposition of VI₃ | Reaction of vanadium powder with

iodine (~500 °C)[1] |

Core Techniques and Equipment
The successful handling of vanadium iodides relies on the rigorous exclusion of air and

moisture. The two primary methods for achieving this are the use of a glovebox or a Schlenk

line.[5]
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Glovebox: A sealed container with a controlled inert atmosphere (typically argon or nitrogen).

It is the preferred method for manipulations requiring high dexterity, such as weighing and

transferring solids.

Schlenk Line: A dual-manifold vacuum/inert gas system that allows for reactions and

manipulations to be performed in glassware under an inert atmosphere.[6][7] This technique

is suitable for solution-based chemistry and transfers.

All glassware must be scrupulously dried before use, typically in an oven (e.g., 140°C for 4

hours or 125°C overnight) and then cooled under vacuum or an inert gas stream.[8][9]

Experimental Protocols
Protocol 1: General Schlenk Line Preparation and Use
This protocol outlines the fundamental "evacuate-refill" cycle, which is essential for removing

the laboratory atmosphere from glassware and replacing it with an inert gas.[6]

Materials:

Schlenk flask or other appropriate glassware

Schlenk line with vacuum pump and inert gas (Argon or Nitrogen) source

Liquid nitrogen cold trap

High-vacuum grease

Procedure:

Glassware Preparation: Ensure all glassware is clean and oven-dried to remove adsorbed

moisture. Assemble the hot glassware and connect it to the Schlenk line via flexible tubing.

Safety Check: Verify that the Schlenk line's cold trap is filled with liquid nitrogen to protect the

vacuum pump from corrosive vapors.[10] Ensure the system is properly vented through an

oil or mercury bubbler.[9][10]
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Evacuate-Refill Cycle: a. Close the flask's stopcock to the inert gas manifold. b. Slowly open

the flask's stopcock to the vacuum manifold to evacuate the air. c. Once a stable vacuum is

reached (or after 2-3 minutes), close the stopcock to the vacuum. d. Slowly open the

stopcock to the inert gas manifold to backfill the flask.

Repeat: Repeat the evacuate-refill cycle at least three times to ensure the vessel is

sufficiently inert.[5][6] The flask is now ready for use.

Workflow for preparing glassware on a Schlenk line.

Protocol 2: Weighing and Transfer of Solid Vanadium
Iodide in a Glovebox
This is the most reliable method for handling solid vanadium iodide.

Materials:

Glovebox with an inert argon or nitrogen atmosphere

Vanadium iodide storage container

Spatula

Weighing paper or boat

Analytical balance (inside glovebox)

Reaction flask with a septum or ground glass stopper

Procedure:

Preparation: Bring all necessary items (spatula, weighing boat, flask, etc.) into the glovebox

antechamber and perform at least three evacuate-refill cycles.

Equilibration: Allow items to sit inside the glovebox for at least 20-30 minutes to ensure any

residual atmospheric contaminants are removed.
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Weighing: Tare the weighing boat on the analytical balance. Using a clean spatula, carefully

transfer the desired amount of black, solid vanadium iodide from its storage container to the

weighing boat and record the mass.

Transfer: Carefully add the weighed solid to the reaction flask.

Sealing: Securely seal the reaction flask with its stopper or septum. If the flask is to be

removed from the glovebox, wrap the joint with paraffin film or electrical tape for extra

security.

Cleanup: Tightly close the main vanadium iodide storage container. Clean the spatula and

work area inside the glovebox to prevent cross-contamination.

Workflow for transferring a solid inside a glovebox.

Protocol 3: Preparation of a Solution using a Schlenk
Line
This protocol describes how to dissolve a pre-weighed, air-sensitive solid in a degassed

solvent.

Materials:

Schlenk flask containing a known mass of vanadium iodide under inert gas

Magnetic stir bar

Degassed anhydrous solvent in a Sure/Seal™ bottle or Schlenk flask

Gas-tight syringe with a long needle[9]

Schlenk line

Procedure:

Preparation: Place a magnetic stir bar in the Schlenk flask containing the vanadium iodide.

Attach the flask to the Schlenk line and ensure it is under a positive pressure of inert gas

(indicated by the bubbler).[9]
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Solvent Preparation: Ensure the solvent has been properly dried and degassed. A common

degassing method is "freeze-pump-thaw," which involves freezing the solvent with liquid

nitrogen, applying a vacuum to remove gases, and then thawing. This cycle is repeated three

times.[6]

Syringe Purge: Purge a clean, dry, gas-tight syringe with inert gas from the Schlenk line. This

is done by drawing inert gas into the syringe and expelling it several times (at least 5-10

cycles).[9]

Solvent Transfer: Using the purged syringe, withdraw the desired volume of degassed

solvent from its storage vessel.

Addition to Flask: Insert the syringe needle through the rubber septum on the Schlenk flask

containing the vanadium iodide. Slowly add the solvent to the flask while maintaining a

positive flow of inert gas.

Dissolution: Once the addition is complete, begin stirring to dissolve the solid. The resulting

solution should be green, characteristic of V(III) ions.[1]

Troubleshooting
Failures in air-sensitive techniques usually result from atmospheric leaks or contaminated

materials.

Logical diagram for troubleshooting experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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